Cas no 2287272-21-1 (4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole)

• Product Name: 4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole
• CAS No: 2287272-21-1
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 6308361
• PubChem ID: 146036863
• Update Time: 2025-05-27

4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• EN300-6750404
• 4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole
• A1-28038
• 2287272-21-1
• 4-Bromo-1-cyclopentyl-1H-benzo[d][1,2,3]triazole

• Inchi： 1S/C11H12BrN3/c12-9-6-3-7-10-11(9)13-14-15(10)8-4-1-2-5-8/h3,6-8H,1-2,4-5H2
• InChI Key： XDSORSGTGPBCSJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=NN2C1CCCC1

Computed Properties

• Exact Mass: 265.02146g/mol
• Monoisotopic Mass: 265.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole

Comprehensive Overview of 4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole (CAS No. 2287272-21-1)

4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole (CAS No. 2287272-21-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzotriazole derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 4-position and a cyclopentyl group attached to the nitrogen atom. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules and functional materials.

The compound’s CAS number 2287272-21-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its molecular formula and weight are often queried in databases, reflecting the growing demand for detailed physicochemical data. Recent studies highlight its potential in catalysis and drug discovery, particularly in designing kinase inhibitors and photostabilizers.

One of the most searched questions about 4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole revolves around its synthetic routes. Researchers frequently explore Pd-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions to functionalize the benzotriazole core. The bromine atom at the 4-position offers a versatile handle for further modifications, enabling the creation of diverse biaryl structures or heterocyclic hybrids.

In the context of green chemistry, this compound aligns with the trend toward sustainable synthesis. Its applications in organic electronics, such as OLED materials, have also sparked interest due to its electron-deficient aromatic system. Users often search for solubility data and storage conditions, underscoring the need for practical handling guidelines in industrial settings.

Another hot topic is the compound’s role in medicinal chemistry. Its benzotriazole scaffold is a privileged structure in drug design, known for mimicking peptide bonds or serving as a bioisostere. Queries about biological activity and toxicity profiles are common, reflecting its potential as a lead compound in therapeutic development.

From a commercial perspective, suppliers emphasize high-purity grades of CAS 2287272-21-1 to meet the stringent requirements of GMP manufacturing. The compound’s stability under ambient conditions and compatibility with standard purification techniques like column chromatography further enhance its utility.

In summary, 4-Bromo-1-cyclopentyl-1H-1,2,3-benzotriazole stands at the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—make it a subject of enduring relevance in scientific and industrial communities.